1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H23NO5
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C26H23NO5/c1-16-7-8-17(2)19(11-16)22(28)13-26(30)20-5-3-4-6-21(20)27(25(26)29)14-18-9-10-23-24(12-18)32-15-31-23/h3-12,30H,13-15H2,1-2H3
• InChI Key: YUEBTIHHVBZPMJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=CC5=C(C=C4)OCO5)O

Description

1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been extensively studied for its potential applications in scientific research. The compound is also known as TAK-659 and is classified as a kinase inhibitor.

Mechanism of Action

The mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the inhibition of several kinases, including BTK, ITK, and JAK3. The inhibition of these kinases leads to a decrease in the activation of downstream signaling pathways, which can result in a reduction in inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. The compound has been shown to inhibit the activity of several kinases, which can lead to a reduction in inflammation and immune response. The compound has also been shown to have antitumor activity in preclinical studies.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments include its potent kinase inhibitory activity and its potential applications in the treatment of several diseases. The limitations of using this compound in lab experiments include its complex synthesis method and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. These include further studies to determine its safety and efficacy in vivo, the development of more efficient synthesis methods, and the identification of additional kinases that can be targeted by this compound. The compound may also have potential applications in the treatment of other diseases, such as neurological disorders and viral infections.

Synthesis Methods

1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is synthesized using a multi-step process. The first step involves the reaction of 2,5-dimethylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 1,3-benzodioxole-5-methanol in the presence of triethylamine to form the benzodioxole-5-ylmethyl ester. The ester is then reduced with lithium aluminum hydride to form the corresponding alcohol. The alcohol is then reacted with 2-oxoethyl isocyanate in the presence of triethylamine to form the final product.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in scientific research. The compound has been shown to inhibit the activity of several kinases, including BTK, ITK, and JAK3. These kinases play important roles in the immune system and are involved in the development and progression of several diseases, including cancer, autoimmune disorders, and inflammatory diseases.